
physical properties and melting point of dioctyl
phosphate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dioctyl phosphate

Cat. No.: B048620 Get Quote

An In-depth Technical Guide on the Physical Properties and Melting Point of Dioctyl
Phosphate

This guide provides a comprehensive overview of the physical properties of dioctyl
phosphate, with a specific focus on its melting point. It is intended for researchers, scientists,

and professionals in drug development and material science who require detailed technical

information on this compound.

Overview of Dioctyl Phosphate
Dioctyl phosphate (CAS No: 3115-39-7), also known as dioctyl hydrogen phosphate, is an

organophosphorus compound with the molecular formula C₁₆H₃₅O₄P.[1][2] It consists of a

central phosphate group bonded to two octyl chains.[1] This compound is typically a colorless

to yellowish or amber liquid at temperatures above its melting point.[1] It has limited solubility in

water but is soluble in organic solvents like ethanol.[1][3] Dioctyl phosphate finds applications

as a plasticizer, surfactant, and as a solvent or extraction medium in various industrial and

research settings.[1][3]

Physical Properties
The key physical and chemical properties of dioctyl phosphate are summarized in the table

below. These values are essential for understanding the compound's behavior in various

experimental and industrial applications.
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Property Value Source(s)

CAS Number 3115-39-7 [1][2]

Molecular Formula C₁₆H₃₅O₄P [1][2]

Molecular Weight 322.42 g/mol [1]

Melting Point 29-30 °C [2][4]

Boiling Point 402 °C at 760 mmHg [2][5]

Density 0.96 - 0.985 g/cm³ [1][2]

Appearance Colorless to amber liquid [1]

Solubility in Water 0.21 g/100 mL at 20 °C [1]

Flash Point 196.9 °C [2][5]

LogP 2.67 - 5.84 [1][2]

Melting Point Determination: Experimental Protocol
The melting point of an organic compound is a critical physical property used for identification

and purity assessment.[6][7] A pure crystalline solid typically exhibits a sharp melting point

range of 0.5-1.0°C.[7] The following is a standard methodology for determining the melting

point of a solid organic compound like dioctyl phosphate (when in its solid state below 29°C)

using a capillary tube and a melting point apparatus.

Materials:

Dioctyl Phosphate sample

Melting point apparatus or Thiele tube setup with heating oil

Capillary tubes (sealed at one end)

Thermometer

Spatula
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Mortar and pestle (if sample is not a fine powder)

Procedure:

Sample Preparation:

Place a small amount of the dioctyl phosphate on a clean, dry surface. If the sample

consists of large crystals, gently crush it into a fine powder using a mortar and pestle.[8]

Capillary Tube Packing:

Dip the open end of a capillary tube into the powdered sample.[9]

Gently tap the sealed end of the tube on a hard surface to pack the powder down.[9]

Repeat until the sample fills the tube to a height of approximately 1-2 mm.[6][8]

Apparatus Setup:

Insert the packed capillary tube into the designated slot in the melting point apparatus.[7]

[9]

Ensure the thermometer is correctly positioned to accurately measure the temperature of

the heating block or bath.[7]

Melting Point Measurement:

Turn on the heating apparatus. For an unknown compound, it is advisable to first perform

a rapid heating (e.g., 10°C/min) to determine an approximate melting range.[7][9]

Allow the apparatus to cool below the approximate melting temperature.

Begin a second, more precise measurement with a fresh sample. Heat the apparatus

slowly, at a rate of about 1-2°C per minute, as the temperature approaches the expected

melting point.[7][9]

Carefully observe the sample through the viewing lens.
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Data Recording:

Record the temperature (T₁) at which the first drop of liquid appears.[8]

Continue heating slowly and record the temperature (T₂) at which the last solid crystal

melts completely.[8]

The melting point is reported as the range from T₁ to T₂.[7]

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the protocol for determining the melting

point of an organic solid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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